Cas no 823218-68-4 (1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-ethoxy-, ethyl ester)
823218-68-4 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-ethoxy-, ethyl ester
CAS No:823218-68-4
MF:C12H14N2O3
MW:234.251163005829
CID:835278
PubChem ID:69357158
Update Time:2025-04-19
1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-ethoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-ethoxy-, ethyl ester
- Ethyl 5-ethoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- 823218-68-4
- 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid,5-ethoxy-,ethyl ester
- SCHEMBL5218433
- 5-Ethoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid ethyl ester
- YQEBFRGISZFSJW-UHFFFAOYSA-N
-
- Inchi: 1S/C12H14N2O3/c1-3-16-9-5-8-6-10(12(15)17-4-2)14-11(8)13-7-9/h5-7H,3-4H2,1-2H3,(H,13,14)
- InChI Key: YQEBFRGISZFSJW-UHFFFAOYSA-N
- SMILES: O(CC)C1=CN=C2C(=C1)C=C(C(=O)OCC)N2
Computed Properties
- Exact Mass: 234.10044231g/mol
- Monoisotopic Mass: 234.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 64.2Ų
1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-ethoxy-, ethyl ester Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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